Cas no 105443-94-5 (tert-butyl (2S)-2-carbamoylazetidine-1-carboxylate)

• Product Name: tert-butyl (2S)-2-carbamoylazetidine-1-carboxylate
• CAS No: 105443-94-5
• MF: C₉H₁₆N₂O₃
• MW: 200.234942436218
• MDL: MFCD03840742
• CID: 137790
• PubChem ID: 25417766
• Update Time: 2025-04-19

tert-butyl (2S)-2-carbamoylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 2-carbamoylazetidine-1-carboxylate
• 1-AZETIDINECARBOXYLIC ACID
• 1-Azetidinecarboxylicacid, 2-(aminocarbonyl)-, 1,1-dimethylethyl ester, (2S)-
• 2-Azetidinecarboxylic Acid
• tert-butyl (2S)-2-(aminocarbonyl)azetidine-1-carboxylate
• N-(TERT-BUTOXYCARBONY)-L-AZETIDINE-2-CARBAMIDE
• N-(TERT-BUTOXYCARBONYL)-L-AZETIDINE-2-CARBAMIDE
• tert-butyl 2-carbamoylazetidine-1-carboxylate
• (S)-1-Boc-azetidine-2-carboxamide
• NDEIKFCAPOYPHU-LURJTMIESA-N
• FCH3643025
• AX8281981
• (2S)-carbamoyl-azetidine-1-carboxylic acid tert-butyl ester
• (S)-2-Carbamoyl-azetidine-1-carboxylic acid tert-butyl ester
• tert-butyl (2S)-2-carbamoylazetidine-1-carboxylate
• (S)-tert-Butyl2-carbamoylazetidine-1-carboxylate
• MFCD08461640
• C71217
• 105443-94-5
• SCHEMBL1398934
• DS-7338
• AKOS015911108
• DA-48084

• MDL： MFCD03840742
• Inchi： 1S/C9H16N2O3/c1-9(2,3)14-8(13)11-5-4-6(11)7(10)12/h6H,4-5H2,1-3H3,(H2,10,12)/t6-/m0/s1
• InChI Key： NDEIKFCAPOYPHU-LURJTMIESA-N
• SMILES： O(C(C)(C)C)C(N1CC[C@H]1C(N)=O)=O

Computed Properties

• Exact Mass: 200.11618
• Monoisotopic Mass: 200.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6
• XLogP3: 0.2

Experimental Properties

• Density: 1.194±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 355.9°C at 760 mmHg
• Flash Point: 169 ºC
• Refractive Index: 1.512
• Solubility: Slightly soluble (5.6 g/l) (25 º C),
• PSA: 72.63
• LogP: -0.23830

tert-butyl (2S)-2-carbamoylazetidine-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives